Cas no 475271-62-6 (4-O-Des(difluoromethyl) Roflumilast)

• Product Name: 4-O-Des(difluoromethyl) Roflumilast
• CAS No: 475271-62-6
• MF: C₁₆H₁₄Cl₂N₂O₃
• MW: 353.19996213913
• MDL: MFCD23703091
• CID: 847194
• PubChem ID: 66778561
• Update Time: 2025-05-20

4-O-Des(difluoromethyl) Roflumilast Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclopropylmethoxy)-N-(3,5-dichloropyridin-4-yl)-4-hydroxybenzamide
• 4-O-Des(difluoromethyl) Roflumilast
• RofluMilast related substance
• AK122862
• AX8247040
• N-(3,5-dichloropyrid-4-yl)-3-cyclopropylmethoxy-4-hydroxybenzamide
• 3-(Cyclopropylmethoxy)-N-(3,5-dichloro-4-pyridinyl)-4-hydroxybenzamide
• N-(3,5-Dichloro-4-pyridyl)-3-(cyclopropylmethoxy)-4-hydroxybenzamide
• Roflumilast Impurity B
• BCP21143
• 4-O-Des(difluoromethyl) Roflumilast;3-(Cyclopropylmethoxy)-N-(3,5-dichloro-4-pyridinyl)-4-hydroxybenzamide
• SCHEMBL720381
• DB-338964
• 3-(Cyclopropylmethoxy)-N-(3,5-dichloro-4-pyridinyl)-4-hydroxybenzamide; Roflumilast Related Compound A
• C16H14Cl2N2O3
• AKOS016012207
• DS-6754
• F19304
• 475271-62-6
• CS-0155387
• DTXSID40735763

• MDL： MFCD23703091
• Inchi： 1S/C16H14Cl2N2O3/c17-11-6-19-7-12(18)15(11)20-16(22)10-3-4-13(21)14(5-10)23-8-9-1-2-9/h3-7,9,21H,1-2,8H2,(H,19,20,22)
• InChI Key： IJTMJUHUWQHBEA-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1NC(C1=CC=C(C(=C1)OCC1CC1)O)=O)Cl

Computed Properties

• Exact Mass: 352.0381477g/mol
• Monoisotopic Mass: 352.0381477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.4
• XLogP3: 3.3

Experimental Properties

• Density: 1.489±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 448.6±45.0°C at 760 mmHg
• Solubility: Insuluble (7.1E-3 g/L) (25 ºC),

4-O-Des(difluoromethyl) Roflumilast Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-O-Des(difluoromethyl) Roflumilast

Introduction to 4-O-Des(difluoromethyl) Roflumilast (CAS No: 475271-62-6)

4-O-Des(difluoromethyl) Roflumilast, identified by its Chemical Abstracts Service (CAS) number 475271-62-6, is a significant compound in the field of pharmaceutical chemistry. This derivative of roflumilast, a well-known drug used primarily for the treatment of chronic obstructive pulmonary disease (COPD), has garnered attention due to its unique structural and pharmacological properties. The modification of the molecule by replacing the difluoromethyl group with a hydroxyl group in the 4-O-Des(difluoromethyl) Roflumilast structure introduces novel interactions with biological targets, which may lead to enhanced therapeutic efficacy or different mechanisms of action compared to its parent compound.

The 4-O-Des(difluoromethyl) Roflumilast molecule belongs to the class of phosphodiesterase 4 (PDE4) inhibitors, which are known for their role in modulating inflammatory responses and smooth muscle function. Roflumilast itself has been extensively studied for its ability to reduce exacerbations in COPD patients by inhibiting PDE4, thereby increasing cyclic adenosine monophosphate (cAMP) levels in lung tissue. The structural alteration in 4-O-Des(difluoromethyl) Roflumilast may lead to changes in its binding affinity and selectivity for PDE4 isoforms, potentially offering a more targeted approach to treating respiratory diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 4-O-Des(difluoromethyl) Roflumilast with greater accuracy. These studies suggest that the hydroxyl group introduced in the molecule may enhance its solubility and metabolic stability, making it a promising candidate for further development. Additionally, the modified structure could exhibit reduced side effects associated with PDE4 inhibition, such as nausea and weight loss, which are commonly observed with roflumilast therapy.

The synthesis of 4-O-Des(difluoromethyl) Roflumilast involves sophisticated organic chemistry techniques, including fluorination and hydroxylation reactions, which require precise control over reaction conditions to achieve high yields and purity. The use of advanced synthetic methodologies has allowed chemists to optimize the production process, making it more scalable for clinical trials and potential commercialization. The compound's synthesis also highlights the importance of green chemistry principles in pharmaceutical manufacturing, ensuring minimal environmental impact while maintaining high efficiency.

Preclinical studies on 4-O-Des(difluoromethyl) Roflumilast have demonstrated promising results in animal models of COPD. These studies indicate that the compound may offer superior bronchodilation and anti-inflammatory effects compared to roflumilast. Furthermore, preliminary toxicology assessments suggest that 4-O-Des(difluoromethyl) Roflumilast is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings have encouraged researchers to proceed with clinical trials to evaluate its safety and efficacy in human patients.

The development of 4-O-Des(difluoromethyl) Roflumilast is part of a broader effort to improve existing therapies for respiratory diseases by leveraging structural modifications to enhance drug properties. The use of derivatives like 4-O-Des(difluoromethyl) Roflumilast exemplifies how targeted chemical innovation can lead to breakthroughs in medicine. As research continues, it is expected that additional derivatives will be explored, each offering unique advantages over current treatments.

The regulatory landscape for novel pharmaceutical compounds like 4-O-Des(difluoromethyl) Roflumilast is stringent but well-defined, ensuring that only safe and effective drugs reach the market. Regulatory agencies require comprehensive data on pharmacokinetics, pharmacodynamics, safety, and efficacy before approving a new drug. The ongoing clinical trials for 4-O-Des(difluoromethyl) Roflumilast are designed to meet these stringent requirements, providing regulators with the necessary evidence to assess its potential as a new therapeutic agent.

In conclusion, 4-O-Des(difluoromethyl) Roflumilast (CAS No: 475271-62-6) represents a significant advancement in the treatment of COPD and other respiratory disorders. Its unique structure and promising preclinical results position it as a strong candidate for further development. As research progresses, additional insights into its mechanism of action and therapeutic potential will continue to emerge, paving the way for new treatments that improve patient outcomes.